Cas no 190198-50-6 (2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde)

• Product Name: 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde
• CAS No: 190198-50-6
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 3849590
• PubChem ID: 43113899
• Update Time: 2025-06-12

2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1H-imidazol-1-yl)-5-nitro-
• 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde
• EN300-1292164
• 190198-50-6
• AKOS005205661

• Inchi： 1S/C10H7N3O3/c14-6-8-5-9(13(15)16)1-2-10(8)12-4-3-11-7-12/h1-7H
• InChI Key： UITXILSRMBSAHY-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.04874109Da
• Monoisotopic Mass: 217.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.7Ų

Additional information on 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde

Recent Advances in the Study of 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde (CAS: 190198-50-6) in Chemical Biology and Pharmaceutical Research

2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde (CAS: 190198-50-6) is a nitro-substituted benzaldehyde derivative with an imidazole moiety, which has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and mechanistic insights.

One of the most notable advancements in the study of 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde is its role in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized this compound as a building block for the preparation of imidazole-fused quinazoline derivatives, which exhibit potent inhibitory effects against various bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that these derivatives could target bacterial DNA gyrase, offering a promising avenue for combating antibiotic-resistant pathogens. The nitro group in the benzaldehyde scaffold was found to enhance the binding affinity of these compounds to the enzyme's active site.

In addition to its antimicrobial potential, 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde has been investigated for its anticancer properties. A recent preclinical study revealed that derivatives of this compound could induce apoptosis in cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The imidazole ring was identified as a critical pharmacophore for this activity, while the nitro group contributed to the compound's ability to generate reactive oxygen species (ROS) within cancer cells. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that further optimization of this scaffold could lead to the development of targeted anticancer therapies.

From a mechanistic perspective, computational studies have provided valuable insights into the interactions between 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde and its biological targets. Molecular docking simulations have shown that the compound's planar structure allows it to fit snugly into the binding pockets of various enzymes, including kinases and oxidoreductases. Density functional theory (DFT) calculations have further elucidated the electronic properties of the nitro and aldehyde functional groups, which play a pivotal role in the compound's reactivity and binding affinity. These computational approaches, combined with experimental data, are paving the way for rational drug design based on this scaffold.

Despite these promising developments, challenges remain in the practical application of 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance the compound's bioavailability and therapeutic index. A 2024 study in the European Journal of Pharmaceutical Sciences reported significant improvements in the pharmacokinetic profile of this compound when encapsulated in polymeric nanoparticles, highlighting the potential of advanced drug delivery technologies.

In conclusion, 2-(1H-imidazol-1-yl)-5-nitrobenzaldehyde (CAS: 190198-50-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features enable diverse biological activities, ranging from antimicrobial to anticancer effects. Ongoing research continues to uncover new applications and optimize its properties, making it a compound of enduring interest in the chemical biology and pharmaceutical communities. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately contributing to the development of novel therapeutics.